Cas no 53402-11-2 (Bicyclo[2.2.1]heptane-2-thione, 1,3,3-trimethyl-, (1R,4S)-)

• Product Name: Bicyclo[2.2.1]heptane-2-thione, 1,3,3-trimethyl-, (1R,4S)-
• CAS No: 53402-11-2
• Molecular Formula: C₁₀H₁₆S
• Molecular Weight: 168.29904
• CID: 357368
• PubChem ID: 11105765

Bicyclo[2.2.1]heptane-2-thione, 1,3,3-trimethyl-, (1R,4S)- Properties

Names and Identifiers

• Bicyclo[2.2.1]heptane-2-thione, 1,3,3-trimethyl-, (1R,4S)-
• DTXSID30455342
• 53402-11-2

• InChIKey： LZCJFUYIXHJWPV-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H16S/c1-9(2)7-4-5-10(3,6-7)8(9)11/h7H,4-6H2,1-3H3
• SMILES： CC12CC(CC1)C(C)(C)C2=S

Computed Properties

• Exact Mass: 168.09738
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 168.09727168g/mol
• Heavy Atom Count: 11
• Complexity: 217
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.9
• Topological Polar Surface Area: 32.1Ų

Experimental Properties

• PSA: 0